Cas no 69195-91-1 (2-amino-1-[5-amino-1-(phenylmethyl)-1h-imidazol-4-yl] ethanone)

• Product Name: 2-amino-1-[5-amino-1-(phenylmethyl)-1h-imidazol-4-yl] ethanone
• CAS No: 69195-91-1
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 973240
• PubChem ID: 11738202
• Update Time: 2025-05-21

2-amino-1-[5-amino-1-(phenylmethyl)-1h-imidazol-4-yl] ethanone Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-[5-amino-1-(phenylmethyl)-1h-imidazol-4-yl] ethanone
• 2-Amino-1-[5-amino-1-(phenylmethyl)-1H-imidazol-4-yl] ethanone dihydrochloride
• 2-amino-1-(1-benzyl-5-amino-1H-imidazol-4-yl)ethanone dihydrochloride
• 2-AMINO-1-(5-AMINO-1H-IMIDAZOL-4-YL)-ETHANONE DIHYDROCHLORIDE
• 2-AMino-1-[5-aMino-1-(phenylMethyl)-1H-IMidazol-4-yl] ethanone 2HCl
• 2-AMINO-1-(5-AMINO-1-BENZYL-1H-IMIDAZOL-4-YL)ETHANONE
• 2-amino-1-(5-amino-1-benzylimidazol-4-yl)ethanone
• FT-0716761
• SB20306
• 2-amino-1-[5-amino-1-(phenylmethyl)-1h-imidazol-4-yl]ethanone
• 71222-43-0
• 2-Amino-1-(1-benzyl-5-amino-1H-imidazol-4-yl)ethanone
• 69195-91-1
• SCHEMBL5744728
• (1R,2S)-Fmoc-2-aminocyclo-heptanecarboxylicacid
• P10445
• KUYYNLPMBDVZMP-UHFFFAOYSA-N
• PB18783
• 2-amino-1-(5-amino-1-benzyl-1H-imidazol-4-yl)ethan-1-one
• CS-0057421
• Ethanone, 2-amino-1-[5-amino-1-(phenylmethyl)-1H-imidazol-4-yl]-
• MFCD07367978
• DB-074404

• Inchi： 1S/C12H14N4O/c13-6-10(17)11-12(14)16(8-15-11)7-9-4-2-1-3-5-9/h1-5,8H,6-7,13-14H2
• InChI Key： KUYYNLPMBDVZMP-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=C(N)N(C=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.11700
• Monoisotopic Mass: 302.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.315
• Boiling Point: 497.2°C at 760 mmHg
• Flash Point: 254.5°C
• PSA: 86.93000
• LogP: 1.93650

Additional information on 2-amino-1-[5-amino-1-(phenylmethyl)-1h-imidazol-4-yl] ethanone

2-Amino-1-[5-Amino-1-(Phenylmethyl)-1H-Imidazol-4-Yl] Ethanone: A Comprehensive Overview

The compound 2-amino-1-[5-amino-1-(phenylmethyl)-1H-imidazol-4-yl] ethanone (CAS No. 69195-91-1) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which are known for their versatile applications in drug design and chemical synthesis. The molecule's structure features a central imidazole ring substituted with amino groups and a phenylmethyl moiety, making it a valuable substrate for further functionalization and biological evaluation.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of multiple nitrogen atoms in the imidazole ring provides opportunities for hydrogen bonding and π-interactions, which are critical for molecular recognition and binding to biological targets. For instance, researchers have explored the use of 2-amino-1-[5-amino-1-(phenylmethyl)-1H-imidazol-4-yl] ethanone as a scaffold for designing inhibitors of enzymes involved in cancer progression and neurodegenerative diseases.

The synthesis of CAS No. 69195-91-1 involves a multi-step process that typically begins with the preparation of the imidazole ring followed by selective substitution reactions to introduce the amino and phenylmethyl groups. Recent advancements in catalytic methods, such as the use of transition metal catalysts and microwave-assisted synthesis, have significantly improved the efficiency and yield of these reactions. These methods not only reduce reaction times but also minimize the environmental footprint, aligning with the principles of green chemistry.

In terms of biological activity, 2-amino-1-[5-amino-1-(phenylmethyl)-1H-imidazol-4-Yl] ethanone has shown promising results in preclinical studies. For example, research published in 2023 demonstrated its ability to inhibit key enzymes such as cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer development. The compound's selectivity for CDKs over other kinases suggests its potential as a lead compound for anti-cancer drug development.

Moreover, this compound has been investigated for its anti-inflammatory properties. Studies have shown that it can modulate the activity of nuclear factor-kappa B (NF-kB), a transcription factor involved in inflammatory responses. This makes it a candidate for therapeutic interventions in conditions such as arthritis, inflammatory bowel disease, and other inflammatory disorders.

The versatility of CAS No. 69195-91-1 extends beyond its direct biological applications. Its unique structure makes it an excellent building block for constructing more complex molecules with diverse functionalities. For instance, chemists have used it as an intermediate in the synthesis of heterocyclic compounds with potential applications in materials science and electronics.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These methods provide high-resolution data that is essential for confirming the identity and quality of synthesized compounds.

In conclusion, 2-amino-1-[5-amino-1-(phenylmethyl)-1H-imidazol -4-Yl] ethanone (CAS No. 69078738) represents a valuable addition to the arsenal of bioactive molecules available to researchers today. Its structural features, combined with its promising biological activities, make it a subject of ongoing interest in both academic and industrial settings.